Cas no 1032-65-1 ([(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate)

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate structure

1032-65-1 structure

Product Name:[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate

CAS No:1032-65-1

Molecular Formula:C₉H₁₄N₃O₇P

Molecular Weight:307.19712305069

MDL:MFCD00006546

CID:40580

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Properties

Names and Identifiers

- 2'-Deoxycytidine-5'-monophosphoric acid
- dCMP.H2
- Deoxycytidylic acid
- 2'-Deoxycytidine-5'-monpohosphate free acid
- 2'-Deoxycytidine 5'-Monophosphate Hydrate
- 2′-Deoxycytidine 5′-monophosphate
- 2’-Deoxycytidine 5'-Monophosphate Hydrate
- 2'-Deoxycytidine 5'-monophosphate
- Deoxycytidine-5'-monophosphoric acid
- 2-Deoxycytidine-5'-monophosphoric acid
- 2'-Deoxycytidylic acid
- dCMP
- Deoxycytidylic Acid Hydrate
- dCMP Hydrate
- dCMP(2-)
- Deoxy-CMP
- DESOXYCYTIDYLIC ACID
- 2'-Deoxy-5'-cytidylic acid
- deoxycytidinemonophosphate
- dCMP, Deoxycytidylic acid
- 2'-DEOXYCYTIDINE-5'-MONOPHOSPHATE
- deoxycytidine monophosphate
- 5'-Cytidylic acid, 2'-deoxy-
- Deoxycytidylate
- Polydeoxycytidylic acid
- W7A9174XQL
- NCMVOABPESMRCP-SHYZEUOFSA-N
- deoxycytidine-phosphate
- 2'-DEOXYCYTIDINE-5'-MONOPHOSPHATE FREE ACID
- ((2R,3S,5R)-5-(4-amino-2-oxopyrimidin
- C9H14N3O7P.H2O
- deoxycytidine-5'-phosphate monohydrate
- 5'-Cytidylic acid, 2'-deoxy-, monohydrate
- ((2R,3S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate hydrate
- [(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate
- +Expand
- MDL： MFCD00006546
- InChIKey： NCMVOABPESMRCP-SHYZEUOFSA-N
- Inchi： 1S/C9H14N3O7P/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(19-8)4-18-20(15,16)17/h1-2,5-6,8,13H,3-4H2,(H2,10,11,14)(H2,15,16,17)/t5-,6+,8+/m0/s1
- SMILES： P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C(N=C(C=C2)N)=O)O1)O

Computed Properties

Exact Mass: 307.05700
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 4
Monoisotopic Mass: 307.056936
Heavy Atom Count: 21
Complexity: 502
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -3.4
Tautomer Count: 3
Surface Charge: -2
Topological Polar Surface Area: 156

Experimental Properties

LogP: -0.83560
PSA: 166.94000
Refractive Index: 37 ° (C=1, H2O)
Water Partition Coefficient: Soluble in water.
Boiling Point: 633.8°C at 760 mmHg
Melting Point: 169-172 ºC (dec.)
Flash Point: 337.1 °C
Solubility: H2O: 10 mg/mL, clear, colorless
Color/Form: Colorless.
Solubility: Soluble in water, 10mg/ml
Density: 2.01

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Security Information

WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S22-S24/25
Risk Phrases：R20/21/22
Dangerous goods sign： Xn Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H315-H319-H335
Warning Statement： P201;P261;P280;P305+P351+P338;P308+P313
Storage Condition：0-10°C
Risk Phrases： S22: do not breathe dust. S24/25: prevent skin and eye contact.
Signal Word：Danger
FLUKA BRAND F CODES：10-21

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0086DG-250mg	2'-Deoxycytidine-5'-monophosphoric acid	1032-65-1	95%	250mg	$30.00
A2B Chem LLC	AD80708-250mg	2'-Deoxycytidine-5'-monophosphoric acid	1032-65-1	95%	250mg	$26.00	2024-04-20
Aaron	AR0086LS-250mg	2'-Deoxycytidine-5'-monophosphoric acid	1032-65-1	95%	250mg	$37.00
abcr	AB352853-1 g	2'-Deoxycytidine-5'-monophosphate, 99%; .	1032-65-1	99%	1g	€131.90	2023-06-20
Ambeed	A890672-250mg	((2R,3S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate	1032-65-1	95%	250mg	$35.0	2024-06-02
Chemenu	CM360924-250mg	2'-Deoxycytidine-5'-monophosphoric acid	1032-65-1	95%+	250mg	$58	2022-12-28
ChemScence	CS-W009932-1g	2'-Deoxycytidine-5'-monophosphoric acid	1032-65-1	99.16%	1g	$89.0	2022-04-28
eNovation Chemicals LLC	Y1106026-5g	((2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate	1032-65-1	95%	5g	$400	2022-06-10
Fluorochem	225627-1g	2'-Deoxycytidine-5'-monophosphoric acid	1032-65-1	95%	1g	￡77.00	2022-02-28
MedChemExpress	HY-W009216-100mg	2'-Deoxycytidine-5'-monophosphoric acid	1032-65-1	99.49%	100mg	￥500

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Suppliers

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.

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Hubei Chaoshun Biotechnology Co., Ltd.

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(CAS:1032-65-1)

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HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.

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Shanghai Acmec Biochemical Co.,Ltd

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(CAS:1032-65-1)

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Phone:18117592386

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1032-65-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Related Literature

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2. Determination of nucleosides and nucleobases in Isatidis Radix by HILIC-UPLC-MS/MS

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5. Low energy electron attachment to the nucleotide deoxycytidine monophosphate: direct evidence for the molecular mechanisms of electron-induced DNA strand breaks

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9. The role of the shape resonance state in low energy electron induced single strand break in 2′-deoxycytidine-5′-monophosphate

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1032-65-1 ([(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate) Related Products

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Amadis Chemical Company Limited

(CAS:1032-65-1)[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate

Purity:99%

Quantity:5g

Price($):266.0

Cas no 1032-65-1 ([(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate)

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Properties

Names and Identifiers

Computed Properties

Experimental Properties

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Security Information

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Price

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Suppliers

[(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate Related Literature

Related Categories

1032-65-1 ([(2R,3S,5R)-5-(4-amino-2-oxo-pyrimidin-1-yl)-3-hydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate) Related Products